1-methyl-1H-1,2,3-triazole-5-carbohydrazide

• IUPAC Name: 3-methyltriazole-4-carbohydrazide
• InChI: InChI=1S/C4H7N5O/c1-9-3(2-6-8-9)4(10)7-5/h2H,5H2,1H3,(H,7,10)
• InChI Key: JDFSMWCLKYHFMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C(=O)NN
• Molecular Formula: C4H7N5O
• Molecular Weight: 141.13 g/mol

Description

1-methyl-1H-1,2,3-triazole-5-carbohydrazide (MTHC) is a synthetic compound that has been studied in a number of scientific research applications. It is a white crystalline solid that is soluble in water and alcohol. MTHC has been studied for its biochemical and physiological effects and its potential for use in lab experiments.

Scientific Research Applications

1-methyl-1H-1,2,3-triazole-5-carbohydrazide has been studied in a number of scientific research applications. It has been used in the synthesis of heterocyclic compounds such as 1-methyl-1H-1,2,3-triazole-5-thiocarbohydrazide (MTHTC) and 1-methyl-1H-1,2,3-triazole-5-carboxylic acid (MTCA). It has also been used in the synthesis of drugs such as hydralazine and hydroxyurea. In addition, 1-methyl-1H-1,2,3-triazole-5-carbohydrazide has been studied for its potential use in cancer therapy.

Mechanism of Action

1-methyl-1H-1,2,3-triazole-5-carbohydrazide has been studied for its potential use in cancer therapy. It has been shown to inhibit the growth of cancer cells by blocking the activity of the enzyme dihydrofolate reductase (DHFR). DHFR is an essential enzyme in the synthesis of thymidine, which is necessary for the replication of DNA. By blocking the activity of DHFR, 1-methyl-1H-1,2,3-triazole-5-carbohydrazide inhibits the replication of cancer cells and thus prevents their growth.
Biochemical and Physiological Effects
1-methyl-1H-1,2,3-triazole-5-carbohydrazide has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation. In addition, it has been shown to have antioxidant and anti-apoptotic effects. It has also been studied for its potential use in the treatment of diabetes, as it has been shown to reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

1-methyl-1H-1,2,3-triazole-5-carbohydrazide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, it is relatively non-toxic and has low solubility in organic solvents. However, it has a number of limitations. It is not very soluble in water and has a low melting point, which can make it difficult to work with in certain experiments. In addition, it is not very stable in acidic solutions.

Future Directions

1-methyl-1H-1,2,3-triazole-5-carbohydrazide has a number of potential future applications. It could be used in the synthesis of drugs and other compounds, as well as in the treatment of cancer and other diseases. In addition, it could be used to develop new cancer therapies and to study the effects of oxidative stress and inflammation. It could also be used to study the biochemical and physiological effects of other compounds. Finally, it could be used to develop new methods of synthesis and to improve the efficiency of existing methods.

Synthesis Methods

1-methyl-1H-1,2,3-triazole-5-carbohydrazide can be synthesized from 1-methyl-1H-1,2,3-triazole-4-carbohydrazide (MTCH) and hydrazine. The reaction involves the condensation of MTCH with hydrazine in an aqueous medium to form 1-methyl-1H-1,2,3-triazole-5-carbohydrazide. The reaction is typically carried out at room temperature and is completed in a few hours. The product is then isolated and purified by recrystallization.